3,4-dimethoxy-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C19H19N3O4/c1-12(19-21-17(22-26-19)13-7-5-4-6-8-13)20-18(23)14-9-10-15(24-2)16(11-14)25-3/h4-12H,1-3H3,(H,20,23)
• InChI Key: ZMKSNZHSAFHOFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=CC=C2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

3,4-dimethoxy-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is often referred to as DOEB or DOB and is classified as a benzamide derivative.

Mechanism of Action

The exact mechanism of action of DOEB is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT2A receptor and an antagonist at the dopamine D2 receptor. This dual action may contribute to its effects on mood, behavior, and cognition.
Biochemical and Physiological Effects:
DOEB has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter levels, alterations in brain activity, and changes in behavior. These effects may be related to its interactions with specific receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using DOEB in lab experiments is its specificity for certain receptors in the brain. This allows researchers to study the effects of manipulating these receptors in a more targeted way. However, one limitation of using DOEB is that it may have off-target effects or interact with other receptors in the brain, making it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on DOEB. One area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Another potential direction is the study of its effects on cognitive function and memory. Additionally, further research is needed to fully understand the mechanism of action of DOEB and its interactions with other receptors in the brain.

Synthesis Methods

The synthesis of DOEB involves several steps and requires specific reagents and conditions. One of the most commonly used methods for synthesizing DOEB involves the reaction of 3,4-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine to form DOEB.

Scientific Research Applications

DOEB has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been shown to have affinity for certain receptors in the brain, including the serotonin 5-HT2A receptor and the dopamine D2 receptor. These receptors are involved in the regulation of mood, behavior, and cognition, making DOEB a potentially useful tool for studying these processes.